tert-Butyl 3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3E)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
• InChI: InChI=1S/C14H23NO4/c1-5-18-12(16)9-11-7-6-8-15(10-11)13(17)19-14(2,3)4/h9H,5-8,10H2,1-4H3/b11-9+
• InChI Key: ADHUSARVCHQJCU-PKNBQFBNSA-N
• Canonical SMILES: CCOC(=O)C=C1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)/C=C/1\CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol

Description

Tert-Butyl 3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H23NO4 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Related Compounds : Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, was synthesized in a study. This involved acylation, sulfonation, and substitution steps, yielding a total of 20.2% (Wang, Wang, Tang, & Xu, 2015).

• Characterization and Biological Evaluation : A study on tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate reported their synthesis, characterization, and biological evaluation. These compounds showed moderate antibacterial and antifungal activities (Kulkarni et al., 2016).

• Application in Anticancer Drug Synthesis : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, related to the compound of interest, is an important intermediate for small molecule anticancer drugs. A high-yield synthesis method was developed, important for the development of effective anti-tumor inhibitors (Zhang, Ye, Xu, & Xu, 2018).

• Synthesis of Piperidine Derivatives : Research on tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone and its reaction with BuLi led to the synthesis of tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates. These compounds are useful for preparing diverse piperidine derivatives (Moskalenko & Boev, 2014).